Cas no 16576-96-8 (Benzenemethanaminium,N,N-dimethyl-N-pentadecyl-, chloride (1:1))

Benzenemethanaminium,N,N-dimethyl-N-pentadecyl-, chloride (1:1) structure
16576-96-8 structure
Product Name:Benzenemethanaminium,N,N-dimethyl-N-pentadecyl-, chloride (1:1)
CAS No:16576-96-8
MF:C24H44ClN
MW:382.065866470337
CID:226464
PubChem ID:3014945
Update Time:2025-04-19

Benzenemethanaminium,N,N-dimethyl-N-pentadecyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium,N,N-dimethyl-N-pentadecyl-, chloride (1:1)
    • benzyl-dimethyl-pentadecylazanium,chloride
    • Ammonium,benzyldimethylpentadecyl-,chloride (8CI)
    • Benzenemethanaminium,N,N-dimethyl-N-pentadecyl-,chloride (9CI)
    • Benzyldimethyl(pentadecyl)ammonium chloride
    • Dimethylpentadecylbenzylammonium chloride
    • EINECS 240-635-2
    • Pentadecylbenzyldimethylammonium chloride
    • Ammonium, benzyldimethylpentadecyl-, chloride
    • Dimethylbenzyl(pentadecyl)aminium·chloride
    • Benzyldimethyl(pentadecyl)aminium·chloride
    • Dimethyl(benzyl)(pentadecyl)aminium·chloride
    • Benzyldimethyl(pentadecyl)ammonium chloride Pentadecyldimethylbenzylammonium chloride
    • N-pentadecyl-N-benzyl-N,N-dimethylammonium chloride
    • SCHEMBL7638004
    • DTXSID60937126
    • benzyl-dimethyl-pentadecylazanium;chloride
    • NS00052318
    • N-Benzyl-N,N-dimethylpentadecan-1-aminium chloride
    • Benzenemethanaminium, N,N-dimethyl-N-pentadecyl-, chloride
    • CHEMBL3277501
    • 16576-96-8
    • Ammonium,benzyldimethylpentadecyl-,chloride
    • Inchi: 1S/C24H44N.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-15-19-22-25(2,3)23-24-20-17-16-18-21-24;/h16-18,20-21H,4-15,19,22-23H2,1-3H3;1H/q+1;/p-1
    • InChI Key: XRHGZAYWUIJBOD-UHFFFAOYSA-M
    • SMILES: [Cl-].[N+](C)(C)(CC1C=CC=CC=1)CCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 381.31600
  • Monoisotopic Mass: 381.3162281g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 16
  • Complexity: 278
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 4.35820
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